Cas no 1805218-32-9 (Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1805218-32-9
• MF: C₁₁H₉F₅N₂O₅
• MW: 344.191580533981
• CID: 4812723
• Update Time: 2025-10-28

Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H9F5N2O5/c1-2-22-7(19)4-5-3-6(9(12)13)8(18(20)21)10(17-5)23-11(14,15)16/h3,9H,2,4H2,1H3
• InChI Key： SBMYDYXMQDHSBG-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=C(CC(=O)OCC)C=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate

Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805218-32-9): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805218-32-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple fluorinated substituents and functional groups makes it a subject of intense study for its potential pharmacological properties.

The molecular structure of Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate consists of a pyridine core substituted with a nitro group, a difluoromethyl group, a trifluoromethoxy group, and an acetate ester at the 6-position. This unique arrangement of functional groups contributes to its distinct chemical and biological properties. The fluorine atoms, in particular, play a crucial role in modulating the compound's reactivity and interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluorine atoms into drug molecules has been shown to significantly improve their pharmacokinetic profiles. For instance, studies have demonstrated that fluorinated pyridines can exhibit potent activity against various diseases, including cancer and infectious disorders. The difluoromethyl and trifluoromethoxy groups in Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate are particularly noteworthy for their ability to enhance the compound's pharmacological efficacy.

One of the most compelling aspects of Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate is its potential as a building block for more complex drug molecules. The pyridine core is a common scaffold in many pharmaceuticals due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of the nitro group further enhances its reactivity, allowing for further functionalization and derivatization. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Recent research has explored the pharmacological properties of related compounds containing similar functional groups. For example, studies have shown that nitro-substituted pyridines can exhibit anti-inflammatory and antimicrobial activities. The combination of these functional groups in Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate suggests that it may possess similar properties, making it a promising candidate for further investigation.

The synthesis of Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and fluorochemical transformations, is essential for achieving the desired product. These synthetic strategies not only highlight the complexity of the compound but also demonstrate the advancements in synthetic organic chemistry that have enabled the production of such intricate molecules.

In conclusion, Ethyl 4-(difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-acetate represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a valuable tool for medicinal research. As our understanding of fluorinated compounds continues to grow, compounds like this are expected to play an increasingly important role in the development of novel therapeutic agents. Further research is warranted to fully explore its potential applications and to optimize its synthesis for large-scale production.